(E)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1-(4-iodophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1-ethyl-5-methylpyrazol-4-yl)-1-(4-iodophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H15IN2O/c1-3-18-11(2)13(10-17-18)6-9-15(19)12-4-7-14(16)8-5-12/h4-10H,3H2,1-2H3/b9-6+
• InChI Key: NDCGEHDPGMPKRW-RMKNXTFCSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C=CC(=O)C2=CC=C(C=C2)I)C
• Isomeric SMILES: CCN1C(=C(C=N1)/C=C/C(=O)C2=CC=C(C=C2)I)C
• Molecular Formula: C15H15IN2O
• Molecular Weight: 366.20 g/mol

Description

(E)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1-(4-iodophenyl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a yellow crystalline powder with a molecular weight of 421.17 g/mol and a melting point of 246-248 °C.

Scientific Research Applications

1. Potential in Anticancer and Antimicrobial Research (E)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1-(4-iodophenyl)prop-2-en-1-one and its derivatives have shown potential in anticancer and antimicrobial research. Studies have demonstrated the synthesis of novel pyrazole derivatives with promising anticancer and antimicrobial activities. For instance, some derivatives exhibited higher anticancer activity compared to reference drugs, and most newly synthesized compounds showed good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

2. Role in Antidepressant and Neuroprotective Studies The compound and its analogs have been investigated for their potential in neuroprotective and antidepressant effects. Studies revealed that certain thiophene-based pyrazolines possessing a carbothioamide tail unit in the N1 position might be therapeutically useful as potential antidepressant medications (Mathew, Suresh, & Anbazhagan, 2014).

3. Impact on Fungicidal and Antitumor Activities Compounds derived from (E)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1-(4-iodophenyl)prop-2-en-1-one have also been found to have significant fungicidal activity. Their structure-activity relationships were evaluated, especially against major diseases like rice sheath blight (Chen, Li, & Han, 2000). Additionally, some compounds showed promising antitumor capacity against various cell lines, highlighting their potential in cancer therapy (Yu et al., 2017).

4. Synthesis and Evaluation in Various Biological Studies The synthesis of these compounds has been explored extensively, and they have been evaluated for various biological activities. For instance, their binding to DNA and protein interactions have been studied, indicating their potential as pharmacological agents. Moreover, these compounds have been screened for their cytotoxic properties in vitro, showcasing their relevance in medical research (Rasal, Sonawane, & Jagtap, 2021).